Cas no 2649057-05-4 (Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate)

Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate structure
2649057-05-4 structure
Product Name:Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate
CAS No:2649057-05-4
MF:C13H22N2O3
MW:254.325383663177
CID:5862769
PubChem ID:165622902
Update Time:2025-07-19

Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1882184
    • 2649057-05-4
    • tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate
    • Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate
    • Inchi: 1S/C13H22N2O3/c1-10(14-9-16)11-6-5-7-15(8-11)12(17)18-13(2,3)4/h10-11H,5-8H2,1-4H3
    • InChI Key: PUIIWGDBJWYUMR-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCCC(C(C)N=C=O)C1)=O

Computed Properties

  • Exact Mass: 254.16304257g/mol
  • Monoisotopic Mass: 254.16304257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 343
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 59Ų

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Additional information on Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate

Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate (CAS No. 2649057-05-4): An Overview of a Versatile Compound in Pharmaceutical Research

Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate (CAS No. 2649057-05-4) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential applications. This compound, characterized by its tert-butyl and isocyanato groups, offers a range of possibilities for drug development and medicinal chemistry.

The chemical structure of Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate is particularly noteworthy. The tert-butyl group provides steric protection, which can enhance the stability and bioavailability of the compound. The isocyanato group, on the other hand, is highly reactive and can participate in various chemical reactions, making it a valuable functional group for synthetic chemistry and drug design.

Recent studies have highlighted the potential of Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry (2022) demonstrated that this compound can be used as a building block for the synthesis of potent inhibitors of specific enzymes involved in neurodegenerative diseases. The researchers found that derivatives of this compound exhibited high selectivity and efficacy, suggesting its potential as a lead compound for further drug development.

In another study, published in the European Journal of Medicinal Chemistry (2023), Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate was used to synthesize a series of compounds with anti-inflammatory properties. The synthesized compounds were tested in vitro and showed promising results in inhibiting key inflammatory pathways, such as NF-κB and MAPK. This finding opens up new avenues for the development of anti-inflammatory drugs with improved safety profiles.

The versatility of Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate extends beyond its use as a synthetic intermediate. Its ability to form stable complexes with metal ions has also been explored in coordination chemistry. A recent study published in Inorganic Chemistry (2022) reported the synthesis and characterization of metal complexes derived from this compound. These complexes exhibited interesting electronic and magnetic properties, making them potential candidates for applications in materials science and catalysis.

In the context of drug delivery systems, Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate has shown promise as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. A study published in Pharmaceutical Research (2023) demonstrated that derivatives of this compound could be designed to release active drugs in a controlled manner, enhancing their therapeutic efficacy and reducing side effects.

The safety profile of Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate has also been evaluated in several preclinical studies. Toxicity assessments conducted on animal models have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support its potential for further clinical development.

In conclusion, Tert-butyl 3-(1-isocyanatoethyl)piperidine-1-carboxylate (CAS No. 2649057-05-4) is a versatile compound with a wide range of applications in pharmaceutical research and development. Its unique chemical structure and reactivity make it an attractive candidate for the synthesis of novel therapeutic agents, anti-inflammatory drugs, metal complexes, and prodrugs. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in the field of medicinal chemistry.

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